1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea
• InChI: InChI=1S/C17H27N3OS/c1-21-13-5-10-18-17(22)19-16-8-11-20(12-9-16)14-15-6-3-2-4-7-15/h2-4,6-7,16H,5,8-14H2,1H3,(H2,18,19,22)
• InChI Key: JSVPZLKWNPCWJJ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=S)NC1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C17H27N3OS
• Molecular Weight: 321.5 g/mol

Description

1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea, also known as BMT-1360886, is a compound that has been studied for its potential therapeutic properties.

Mechanism of Action

1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea is a thiourea derivative that acts as a selective antagonist of the dopamine D3 receptor. The dopamine D3 receptor is involved in the regulation of reward and motivation, and its dysfunction has been implicated in various neuropsychiatric disorders. By blocking the activity of the dopamine D3 receptor, 1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea may normalize dopamine signaling and reduce the symptoms of these disorders.
Biochemical and Physiological Effects:
1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea has been shown to reduce the activity of dopamine neurons in the brain, which may contribute to its therapeutic effects. In addition, 1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea has been shown to increase the activity of GABAergic neurons, which are involved in the regulation of anxiety and stress. These effects suggest that 1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea may have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of 1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea is its selectivity for the dopamine D3 receptor, which reduces the risk of off-target effects. However, one limitation is that the compound has only been studied in preclinical models, and its safety and efficacy in humans have not yet been established.

Future Directions

Future research on 1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea may include clinical trials to establish its safety and efficacy in humans. In addition, further studies may investigate the potential of 1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea as a treatment for other neuropsychiatric disorders, such as schizophrenia and bipolar disorder. Finally, studies may investigate the potential of 1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea as a tool for understanding the role of the dopamine D3 receptor in neuropsychiatric disorders.

Synthesis Methods

The synthesis of 1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea involves the reaction of 1-benzylpiperidin-4-amine with 3-chloropropyl isocyanate, followed by the reaction of the resulting intermediate with sodium thiocyanate. The final product is obtained through purification by column chromatography.

Scientific Research Applications

1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea has been studied for its potential as a treatment for various conditions, including depression, anxiety, and addiction. In preclinical studies, 1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea has shown promising results in reducing depressive and anxiety-like behaviors in animal models. In addition, 1-(1-Benzylpiperidin-4-yl)-3-(3-methoxypropyl)thiourea has been shown to reduce the reinforcing effects of drugs of abuse, suggesting its potential as a treatment for addiction.